Cas no 86369-69-9 (N-OCTADECYL-1,1-D2 ALCOHOL)

• Product Name: N-OCTADECYL-1,1-D2 ALCOHOL
• CAS No: 86369-69-9
• MF: C₁₈H₃₈O
• MW: 272.506049633026
• CID: 991565
• PubChem ID: 12215329
• Update Time: 2025-10-24

N-OCTADECYL-1,1-D2 ALCOHOL Chemical and Physical Properties

Names and Identifiers

• N-OCTADECYL-1,1-D2 ALCOHOL
• HY-Y1809S1
• CS-0568668
• 86369-69-9
• 1-Hydroxyoctadecane-d2
• 1,1-Dideuteriooctadecan-1-ol
• D98510
• SSD AF (Salt/Mix)
• UNII-2KR89I4H1Y
• STL453659
• Nacol 18-99 alcohol
• CS-D1671
• Stearylalkohol
• Crodacol 1618
• CO-1895
• Alfol 18 alcohol
• Octadecanol
• 1-OCTADECANOL
• Decyl octyl alcohol
• LMFA05000085
• Stearol
• AKOS009031494
• CAS-112-92-5
• Nikkol stearyl alcohol
• Alfol 18
• STEARYL ALCOHOL 98/P
• Oristar sa
• Kalcohl 8098
• NS00001960
• 2DEF44B7-B367-4188-89E4-531379568C74
• 1-Octadecanol, ReagentPlus(R), 99%
• SR-01000944718-1
• Ultrapure s
• Tox21_111610
• EINECS 204-017-6
• STEARYL ALCOHOL (USP-RS)
• WLN: Q18
• OCTADECENOL-
• Octadecanol, 1-
• Stearal
• Octadecanol NF
• Rofamol
• STEARYL ALCOHOL [MI]
• NSC5379
• 68911-61-5
• Stearyl alcohol USP
• Octadecylalkohol
• Rita SA
• SCHEMBL10409854
• 1-stearyl alcohol
• Q632384
• Conol 30F
• L000755
• Adol 62
• J-002873
• Lanette 18 DEO
• 1-Octadecanol, technical grade, 80%
• STEARYL ALCOHOL 98/F
• STEARYL ALCOHOL [USP-RS]
• BRN 1362907
• Kalcohl 80
• stearylalcohol
• Alcohol(C18)
• Z104476204
• NCGC00159369-04
• NCGC00159369-03
• 1-Octadecanol, 95%
• Lanette 18
• Aec stearyl alcohol
• Stearyl alcohol; octadecan-1-ol
• Lipocol s-deo
• Crodacol s-95
• CO 1895F
• Stenol
• STEARYL ALCOHOL [II]
• CO-1897
• Philcohol 1800
• Stearyl alcohol, United States Pharmacopeia (USP) Reference Standard
• STEARYL ALCOHOL [MART.]
• Polaax
• Siponol S
• Nacol 18-98 alcohol
• Adol 68
• Stearyl alcohol pc
• G76689
• MFCD00002823
• D01924
• Lipocol S
• N-OCTADECYL-D37 ALCOHOL
• Crodacol s95
• SR-01000944718
• Conol 1675
• Cachalot S-56
• Crodacol S70
• O0006
• NCGC00159369-02
• Tox21_111610_1
• Lorol 28
• STEARYL ALCOHOL [JAN]
• SY011369
• Cachalot S-43
• Alfol 1618cg alcohol
• 1-0ctadecanol
• STEARYL ALCOHOL [VANDF]
• C18H38O
• DTXSID8026935
• Alfol 1618e alcohol
• Stearyl alcohol, European Pharmacopoeia (EP) Reference Standard
• NSC-5379
• Alfol 1618 alcohol
• Crodacol-S
• Ceteareth-20 (Salt/Mix)
• Siponol SC
• n-1-Octadecanol
• stearyl alcohol pure
• Alcohol stearylicus
• Atalco S
• Aldol 62
• 1-Octadecanol, Selectophore(TM), >=99.5%
• Steraffine
• C18 alcohol
• DTXCID306935
• 4-01-00-01888 (Beilstein Handbook Reference)
• Stearyl alcohol s
• 1-Hydroxyoctadecane
• n-Octadecanol
• Octadecan-1-ol
• CCRIS 3960
• Varonic BG
• EINECS 272-778-1
• AI3-01330
• Sabonal c 18 95
• Hainol 18SS
• Custom stearyl
• Lanol S
• Stearyl alcohol NF
• Sipol S
• n-Octadecyl alcohol
• CACHALOT S-56 STEARYL ALCOHOL
• STEARYL ALCOHOL [WHO-DD]
• Nacol 18-94 alcohol
• n-octadecylalcohol
• SCHEMBL23810
• Stearyl alcohol
• OCTADECANOL [WHO-DD]
• Stearyl Alcohol, Pharmaceutical Secondary Standard; Certified Reference Material
• Crodacol S
• 1-Octadecanol, Vetec(TM) reagent grade, 94%
• Octanodecanol
• STEARYL ALCOHOL (II)
• 2KR89I4H1Y
• CHEMBL24640
• Dytol E-46
• HSDB 1082
• Crodacol S95NF
• STEARYL ALCOHOL (MART.)
• EN300-19954
• Stearyl alcohol (JP17/NF)
• STEARYL ALCOHOL [HSDB]
• HY-Y1809
• InChI=1/C18H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H
• A802702
• 1-Octadecanol, puriss., >=99.0% (GC)
• Nacol 18do alcohol
• STEARYL ALCOHOL (EP MONOGRAPH)
• STEARYL ALCOHOL [EP MONOGRAPH]
• Aec cetearyl alcohol
• Usp xiii stearyl alcohol
• NSC 5379
• Stearyl alcohol [JAN:NF]
• CHEBI:32154
• EC 204-017-6
• Alcohol cetylstearylicus
• Octadecyl alcohol
• Lorol C18
• Stearic alcohol
• 112-92-5

• Inchi： 1S/C18H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3/i18D2
• InChI Key： GLDOVTGHNKAZLK-CPLZMPMBSA-N
• SMILES： OC([2H])([2H])CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.304819323g/mol
• Monoisotopic Mass: 272.304819323g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 8.22

Additional information on N-OCTADECYL-1,1-D2 ALCOHOL

N-OCTADECYL-1,1-D2 ALCOHOL (CAS 86369-69-9): A Comprehensive Guide to Its Properties and Applications

N-OCTADECYL-1,1-D2 ALCOHOL (CAS 86369-69-9), also known as deuterated octadecanol or 1,1-D2-stearyl alcohol, is a specialized deuterium-labeled fatty alcohol with unique chemical properties that make it valuable in various scientific and industrial applications. This isotopically labeled compound has gained significant attention in recent years due to its role in advanced research areas such as NMR spectroscopy, metabolic studies, and pharmaceutical development.

The molecular structure of N-OCTADECYL-1,1-D2 ALCOHOL features two deuterium atoms at the 1-position of the octadecyl chain, replacing the usual hydrogen atoms. This subtle modification creates a compound with distinct vibrational properties and spectroscopic signatures, making it particularly useful in mechanistic studies and tracer applications. Researchers often choose this deuterated alcohol for its stability and the minimal perturbation it causes to biological systems compared to fully deuterated compounds.

In the field of materials science, N-OCTADECYL-1,1-D2 ALCOHOL serves as an important building block for creating self-assembled monolayers (SAMs) with precisely controlled properties. The deuterium labeling allows scientists to track molecular orientation and packing density using techniques like neutron scattering and infrared spectroscopy. Recent studies have explored its potential in developing advanced lubrication systems and surface coatings with enhanced performance characteristics.

The pharmaceutical industry has shown growing interest in deuterated compounds like N-OCTADECYL-1,1-D2 ALCOHOL due to their potential in drug development and metabolic pathway analysis. When incorporated into drug molecules, deuterium can alter pharmacokinetic properties by affecting the rate of metabolism through the deuterium kinetic isotope effect. This has led to increased research into deuterium-enriched pharmaceuticals, with 86369-69-9 serving as a valuable intermediate in some synthetic pathways.

From a commercial perspective, the market for isotopically labeled compounds including N-OCTADECYL-1,1-D2 ALCOHOL has been expanding steadily. The global demand for deuterated chemicals is driven by advancements in analytical instrumentation and the growing pharmaceutical sector. Manufacturers of 86369-69-9 typically offer high purity grades (>98% chemical purity and >98% isotopic purity) to meet the stringent requirements of research laboratories and industrial users.

Recent innovations in synthetic methodology have improved the production efficiency of N-OCTADECYL-1,1-D2 ALCOHOL, making it more accessible to researchers. Modern catalytic deuteration techniques allow for selective incorporation of deuterium atoms at specific positions, reducing production costs compared to traditional methods. These advancements are particularly relevant given the current focus on sustainable chemistry and green synthesis approaches in the chemical industry.

Quality control of N-OCTADECYL-1,1-D2 ALCOHOL typically involves multiple analytical techniques including gas chromatography, mass spectrometry, and NMR analysis to verify both chemical and isotopic purity. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability. Proper handling procedures should be followed to prevent contamination and ensure the material retains its specified properties throughout its shelf life.

The scientific literature contains numerous references to applications of CAS 86369-69-9 across different disciplines. In biophysical studies, it has been used to investigate membrane properties and lipid-protein interactions. Materials scientists have employed it to study surface phenomena and interfacial behavior. The compound's versatility continues to inspire new applications as analytical techniques become more sophisticated and research questions more complex.

Looking ahead, the future of N-OCTADECYL-1,1-D2 ALCOHOL appears promising as emerging technologies create new opportunities for isotopically labeled compounds. Areas such as quantum computing, advanced materials, and precision medicine may benefit from the unique properties of deuterated molecules. As research in these fields progresses, the demand for high-quality 86369-69-9 and similar specialty chemicals is likely to increase, driving further innovation in their production and application.